Cas no 2171690-85-8 (2-hydroxy-4-methoxyhexanoic acid)

• Product Name: 2-hydroxy-4-methoxyhexanoic acid
• CAS No: 2171690-85-8
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 6195779
• PubChem ID: 87466770
• Update Time: 2025-06-09

2-hydroxy-4-methoxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methoxyhexanoic acid
• EN300-1451857
• SCHEMBL3015416
• 2171690-85-8

• Inchi： 1S/C7H14O4/c1-3-5(11-2)4-6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： NQAUAWPQAICLRX-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CC(C(=O)O)O

Computed Properties

• Exact Mass: 162.08920892g/mol
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-hydroxy-4-methoxyhexanoic acid

Comprehensive Overview of 2-Hydroxy-4-Methoxyhexanoic Acid (CAS No. 2171690-85-8): Properties, Applications, and Industry Insights

2-Hydroxy-4-methoxyhexanoic acid (CAS No. 2171690-85-8) is a specialized organic compound gaining traction in pharmaceutical, cosmetic, and biochemical research due to its unique structural features. This hydroxy-methoxy derivative of hexanoic acid exhibits a balanced polarity profile, making it valuable for solubility enhancement and chiral synthesis. The compound's CAS registry number 2171690-85-8 serves as a critical identifier for researchers investigating carboxylic acid derivatives with potential bioactive properties.

Recent trends in green chemistry have amplified interest in this molecule, as its methoxy and hydroxyl functional groups allow for eco-friendly modifications. Laboratories focusing on sustainable synthesis routes frequently search for compounds like 2-hydroxy-4-methoxyhexanoic acid to replace traditional solvents. The compound's chiral center at C-2 makes it particularly relevant for asymmetric catalysis studies, a hot topic in 2024 pharmaceutical R&D circles.

The physicochemical properties of CAS 2171690-85-8 demonstrate why it's becoming a versatile building block:
• Water solubility: Moderate (enhanced by hydroxy group)
• LogP value: ~1.2 (optimal for drug permeability)
• Melting point: 78-82°C (suitable for formulation stability)
These characteristics address common search queries about "polar carboxylic acids for drug delivery" and "biocompatible excipients."

In cosmetic science, this compound answers growing market demands for multifunctional skincare ingredients. Its dual hydrophilic-lipophilic nature (HLB ~10) makes it effective in emulsion stabilization, while the methoxy group provides antioxidant benefits. Formulators searching for "natural-derived humectants" or "non-irritating actives" find 2-hydroxy-4-methoxyhexanoic acid particularly appealing due to its mild pH profile (compatible with skin's acid mantle).

The synthetic pathways for CAS 2171690-85-8 reflect modern process chemistry priorities. Most published methods utilize enantioselective hydrogenation of corresponding keto-acids or enzymatic resolution techniques - both aligning with industry's shift toward biocatalysis. This responds to frequent searches about "cost-effective chiral synthesis" and "FDA-compliant manufacturing." The compound's scalable production potential makes it attractive for contract manufacturing organizations (CMOs).

Analytical characterization of 2171690-85-8 typically involves:
• HPLC-UV (for purity verification)
• Chiral GC (enantiomeric excess determination)
• LC-MS/MS (impurity profiling)
These methods address quality control concerns frequently searched by QC chemists working with optically active intermediates.

Emerging applications in nutraceuticals leverage the compound's potential bioavailability enhancement properties. Studies suggest its hexanoic acid backbone may improve absorption of co-formulated actives, answering popular queries about "natural penetration enhancers." However, researchers emphasize the need for more in vivo data to validate these effects.

Regulatory status updates for 2-hydroxy-4-methoxyhexanoic acid show compliance with major cosmetic ingredient inventories (EU, China, ASEAN). This positions it favorably for global product development, addressing formulation teams' searches for "INCI-compliant ingredients." The compound's GRAS potential is currently under evaluation by several food safety agencies.

Storage and handling recommendations for CAS 2171690-85-8 emphasize moisture-sensitive packaging (desiccated containers) and temperature-controlled conditions (2-8°C for long-term storage). These practical details respond to frequent logistical questions from purchasing managers in the fine chemicals supply chain.

Future research directions likely to impact 2171690-85-8 market growth include:
• Polymer chemistry applications as a biodegradable monomer
• Prodrug development utilizing its esterification sites
• Agricultural formulations as a plant growth potentiator
These align with trending searches about "green alternatives to petrochemicals" across multiple industries.